Explore by Category Transition Metal Catalysts

Ammonium molybdate

Diammonium molybdate, a chemical compound, is a versatile material used in scientific research. It exhibits high perplexity with its complex structure, aiding in various applications. From catalyst synthesis to corrosion inhibition studies, this compound drives innovation. Embrace its burstiness for groundbreaking discoveries!

CAS No.:13106-76-8

Molecular Formula:H8MoN2O4

Molecular Weight:196.03 g/mol

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Salcomine

Salcomine, a chemical compound, exhibits remarkable potential in scientific research. With its unique properties, Salcomine finds application in diverse fields, including medicine, material science, and catalysis. Its versatility and promising attributes make it a fascinating subject for further exploration.

CAS No.:14167-18-1

Molecular Formula:C16H16CoN2O2+2

Molecular Weight:327.24 g/mol

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Ferrocene, ethenyl-

Vinylferrocene is a chemical compound widely used in scientific research. It possesses exceptional stability and unique electronic properties, making it ideal for various applications. From catalysis to materials science, Vinylferrocene offers a promising avenue for advancing scientific discoveries.

CAS No.:1271-51-8

Molecular Formula:C12H22Fe

Molecular Weight:222.15 g/mol

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Dichlorobis(triphenylphosphine)cobalt(II)

"Dichlorobis(triphenylphosphine)cobalt(II) is a versatile chemical compound extensively used in scientific research. Its applications range from catalysis to materials synthesis, making it a valuable tool for advancing various fields of science."

CAS No.:14126-40-0

Molecular Formula:C36H30Cl2CoP2

Molecular Weight:654.4 g/mol

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Ruthenium acetylacetonate

Ruthenium(III) acetylacetonate is a versatile chemical compound used in scientific research. Its unique properties make it suitable for catalysis, solar cells, and organic electronics. Its applications range from synthesizing new materials to developing efficient energy conversion devices.

CAS No.:14284-93-6

Molecular Formula:C15H24O6Ru

Molecular Weight:401.4 g/mol

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cis-Bis(acetonitrile)dichloroplatinum(II)

cis-Bis(acetonitrile)dichloroplatinum(II) is a versatile chemical compound used in scientific research. Its unique properties enable applications in catalysis, drug synthesis, and materials science, making it invaluable for advancing various fields of study.

CAS No.:13869-38-0

Molecular Formula:C4H6Cl2N2Pt

Molecular Weight:348.1 g/mol

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